Cas no 659730-49-1 (Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 659730-49-1
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 1705694
• PubChem ID: 21865292
• Update Time: 2025-05-20

Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl]-
• 4-chloro-2-[4-(trifluoromethyl)phenyl]pyridine
• SCHEMBL1040575
• DTXSID40619059
• 4-Chloro-2-(4-(trifluoromethyl)phenyl)pyridine
• DB-426379
• HS-6809
• 4-chloro-2-(4-trifluoromethyl-phenyl)-pyridine
• 659730-49-1

• Inchi： 1S/C12H7ClF3N/c13-10-5-6-17-11(7-10)8-1-3-9(4-2-8)12(14,15)16/h1-7H
• InChI Key： UFUVIXUEKQZCSR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 257.02201
• Monoisotopic Mass: 257.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Additional information on Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl]-

Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl]

The compound Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl], with CAS No. 659730-49-1, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a chloro substituent at the 4-position and a trifluoromethylphenyl group at the 2-position. The trifluoromethylphenyl group introduces significant electronic and steric effects, making this compound versatile for various applications.

Recent studies have highlighted the potential of Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl] in drug design. Researchers have explored its ability to act as a scaffold for developing bioactive molecules. The chloro substituent at the 4-position enhances the compound's reactivity, making it an ideal candidate for further functionalization. Additionally, the trifluoromethyl group imparts lipophilicity, which is crucial for improving drug absorption and bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of palladium-catalyzed cross-coupling reactions has been reported as an efficient method for constructing the trifluoromethylphenyl moiety. These methods not only ensure high yields but also maintain the structural integrity required for downstream applications.

The application of Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl] extends beyond pharmaceuticals. It has been investigated as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The pyridine ring serves as a coordinating unit, enabling the formation of stable networks with potential applications in gas storage and catalysis.

From an environmental perspective, studies have been conducted to assess the biodegradation and toxicity of this compound. Results indicate that under specific conditions, Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl] exhibits moderate biodegradability. However, further research is required to fully understand its impact on ecosystems and develop strategies for safe disposal.

In conclusion, Pyridine, 4-chloro-2-[4-(trifluoromethyl)phenyl] represents a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in modern chemistry. As research continues to uncover new properties and uses, this compound is expected to play an increasingly important role in both academic and industrial settings.